Cas no 995-45-9 (Tributylchlorosilane)

Tributylchlorosilane (C12H27ClSi) is an organosilicon compound commonly used as a silylating agent in organic synthesis. Its key advantages include high reactivity with hydroxyl groups, enabling efficient protection of alcohols and other protic functional groups. The compound’s sterically hindered tributyl group enhances selectivity in reactions, reducing unwanted side products. It is particularly useful in the synthesis of sensitive intermediates, where mild conditions are required. Tributylchlorosilane also exhibits good stability under standard handling conditions, making it a reliable reagent for laboratory and industrial applications. Its versatility in functional group protection and modification makes it valuable in pharmaceuticals, agrochemicals, and material science.
Tributylchlorosilane structure
Tributylchlorosilane structure
Product Name:Tributylchlorosilane
CAS No:995-45-9
MF:C12H27ClSi
MW:234.881283998489
MDL:MFCD00000509
CID:40461
PubChem ID:24857064
Update Time:2025-10-31

Tributylchlorosilane Chemical and Physical Properties

Names and Identifiers

    • Tri-n-butylchlorosilane
    • Tri-n-butylchlorosilane~Tri-n-butylsilyl chloride
    • Chlorotri-n-butylsilane
    • Tributylchlorosilane
    • Chlorotributylsilane
    • tributyl(chloro)silane
    • Tri-n-butylchlorosilane(Chlorotri-n-butylsilane)
    • Silane, tributylchloro-
    • JSQJUDVTRRCSRU-UHFFFAOYSA-N
    • Tributylsilyl chloride
    • C12H27ClSi
    • NSC139852
    • chloro-tri-n-butylsilane
    • chloro -tri-n-butylsilane
    • Chlorotributylsilane, 97%
    • Tributylchlorosilane, Selectophore(TM)
    • LS-14168
    • CX2EDU6MJ7
    • CS-0152430
    • MFCD00000509
    • NS00043072
    • FT-0604878
    • EINECS 213-627-1
    • NSC 139852
    • DTXSID6061367
    • D92713
    • 995-45-9
    • T3524
    • NSC-139852
    • UNII-CX2EDU6MJ7
    • Ethyl 2-(ethoxycarbonylamino)butanoate
    • AKOS015848699
    • ?Tributylchlorosilane
    • SCHEMBL348204
    • DB-057789
    • DTXCID7049130
    • 213-627-1
    • MDL: MFCD00000509
    • Inchi: 1S/C12H27ClSi/c1-4-7-10-14(13,11-8-5-2)12-9-6-3/h4-12H2,1-3H3
    • InChI Key: JSQJUDVTRRCSRU-UHFFFAOYSA-N
    • SMILES: Cl[Si](CCCC)(CCCC)CCCC
    • BRN: 1742537

Computed Properties

  • Exact Mass: 234.15700
  • Monoisotopic Mass: 234.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.879 g/mL at 25 °C(lit.)
  • Boiling Point: 250-252 °C(lit.)
  • Flash Point: Fahrenheit: 206.6 ° f
    Celsius: 97 ° c
  • Refractive Index: n20/D 1.446(lit.)
  • Water Partition Coefficient: Reacts with water.
  • PSA: 0.00000
  • LogP: 5.57100
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Tributylchlorosilane Security Information

  • Symbol: GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number:UN 2987 8/PG 2
  • WGK Germany:1
  • Hazard Category Code: 34-37
  • Safety Instruction: S26-S36/37/39-S45
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: C
  • Safety Term:8
  • Packing Group:II
  • Risk Phrases:R34; R37
  • HazardClass:8
  • PackingGroup:II
  • TSCA:Yes
  • Storage Condition:4° CStore…,-4℃Store…Better

Tributylchlorosilane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tributylchlorosilane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
AX540-5g
Tributylchlorosilane
995-45-9 97.0%(GC)
5g
¥681.0 2022-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
AX540-1g
Tributylchlorosilane
995-45-9 97.0%(GC)
1g
¥228.0 2022-06-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T865152-25g
Tributylchlorosilane
995-45-9 ≥97%
25g
¥1,360.00 2022-08-31
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
282707-5G
Tributylchlorosilane
995-45-9
5g
¥518.9 2023-12-09
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
282707-25G
Tributylchlorosilane
995-45-9
25g
¥1408.43 2023-12-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T3524-25G
Tributylchlorosilane
995-45-9 >97.0%(GC)
25g
¥590.00 2024-04-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T28960-5g
Chlorotri-n-Butylsilane
995-45-9 97.0%(GC)
5g
¥308.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T28960-1g
Chlorotri-n-Butylsilane
995-45-9 97.0%(GC)
1g
¥88.0 2023-09-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162255-1g
Tributylchlorosilane
995-45-9 >95.0%(GC)
1g
¥43.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162255-25G
Tributylchlorosilane
995-45-9 >95.0%(GC)
25g
¥601.90 2023-08-31

Tributylchlorosilane Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:995-45-9)Tributylchlorosilane
Order Number:sfd22590
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on Tributylchlorosilane

Tributylchlorosilane (CAS No. 995-45-9): A Comprehensive Overview

Tributylchlorosilane (TBCS), with the chemical formula (C4H9)3SiCl, is a versatile reagent widely used in various chemical and pharmaceutical applications. This compound, identified by its CAS number 995-45-9, is a colorless liquid with a characteristic odor. Its unique chemical properties make it an essential tool in synthetic chemistry, particularly in the fields of organic synthesis, materials science, and pharmaceutical research.

The primary function of Tributylchlorosilane is as a silylating agent. It is highly reactive and can efficiently convert hydroxyl groups (-OH) into silyl ethers (R3Si-O-R'), which are more stable and less reactive. This property is crucial in protecting functional groups during multi-step synthetic processes, ensuring that specific reactions occur without unwanted side reactions. The silyl ether can be easily removed later in the synthesis, making TBCS an ideal choice for temporary protection.

In recent years, the use of Tributylchlorosilane has expanded beyond traditional organic synthesis. Researchers have explored its applications in the development of advanced materials and drug delivery systems. For instance, a study published in the Journal of Materials Chemistry A demonstrated the use of TBCS in the synthesis of silane-functionalized nanoparticles for targeted drug delivery. These nanoparticles exhibit enhanced stability and controlled release properties, making them promising candidates for therapeutic applications.

The reactivity of Tributylchlorosilane also makes it valuable in surface modification and coating technologies. In the field of materials science, TBCS is used to modify the surface properties of various substrates, such as metals, polymers, and ceramics. This modification can improve adhesion, reduce friction, and enhance chemical resistance. A recent study in the Journal of Colloid and Interface Science reported the use of TBCS to create superhydrophobic surfaces with excellent durability and self-cleaning properties.

In pharmaceutical research, Tributylchlorosilane plays a crucial role in the development of new drugs and drug delivery systems. It is used to protect sensitive functional groups during the synthesis of complex molecules, ensuring that the desired product is obtained with high purity and yield. Additionally, TBCS can be used to modify drug molecules to improve their solubility and bioavailability. A study published in the Journal of Medicinal Chemistry highlighted the use of TBCS in the synthesis of prodrugs that are more stable and have improved pharmacokinetic properties.

The safety profile of Tributylchlorosilane is an important consideration in its use. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation and skin contact. The compound should be stored in a well-ventilated area and handled using personal protective equipment (PPE) such as gloves and goggles.

In conclusion, Tributylchlorosilane (CAS No. 995-45-9) is a versatile reagent with a wide range of applications in synthetic chemistry, materials science, and pharmaceutical research. Its unique chemical properties make it an indispensable tool for protecting functional groups, modifying surfaces, and developing advanced materials and drug delivery systems. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in various scientific fields.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:995-45-9)Tributylchlorosilane
sfd22590
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email